Cas no 2426630-87-5 ((3-Ethyl-5-methylphenyl)boronic acid)

• Product Name: (3-Ethyl-5-methylphenyl)boronic acid
• CAS No: 2426630-87-5
• MF: C₉H₁₃BO₂
• MW: 164.0093
• CID: 5084364
• Update Time: 2025-10-29

(3-Ethyl-5-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-ethyl-5-methylphenyl)boronic acid
• (3-Ethyl-5-methylphenyl)boronic acid

• Inchi： 1S/C9H13BO2/c1-3-8-4-7(2)5-9(6-8)10(11)12/h4-6,11-12H,3H2,1-2H3
• InChI Key： QNVLYPCBHUBZEL-UHFFFAOYSA-N
• SMILES： O([H])B(C1=C([H])C(C([H])([H])[H])=C([H])C(=C1[H])C([H])([H])C([H])([H])[H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Topological Polar Surface Area: 40.5

Additional information on (3-Ethyl-5-methylphenyl)boronic acid

Comprehensive Overview of (3-Ethyl-5-methylphenyl)boronic acid (CAS No. 2426630-87-5)

(3-Ethyl-5-methylphenyl)boronic acid (CAS No. 2426630-87-5) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the arylboronic acid family, known for its versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring an ethyl and methyl substitution on the phenyl ring, enhances its reactivity and selectivity in forming carbon-carbon bonds, making it invaluable for constructing complex molecular architectures.

The growing demand for boronic acid reagents like (3-Ethyl-5-methylphenyl)boronic acid is driven by advancements in catalysis and green chemistry. Researchers are increasingly focusing on sustainable synthesis methods, where this compound’s stability and compatibility with aqueous conditions align with eco-friendly protocols. Recent studies highlight its role in developing biocompatible materials and targeted drug delivery systems, addressing trends in personalized medicine and nanotechnology.

In pharmaceutical applications, (3-Ethyl-5-methylphenyl)boronic acid serves as a key intermediate for protease inhibitors and kinase modulators, targeting diseases such as cancer and diabetes. Its bioisosteric properties allow it to mimic carboxyl groups, improving drug bioavailability—a hot topic in medicinal chemistry forums. Additionally, its use in PET radiotracer synthesis underscores its relevance in diagnostic imaging, a field gaining traction due to rising precision healthcare investments.

From an industrial perspective, this compound’s thermal stability and solubility profile make it suitable for high-throughput screening and combinatorial chemistry. Manufacturers emphasize batch-to-batch consistency, as impurities can impact catalytic efficiency—a frequent concern among buyers. Analytical techniques like HPLC and NMR ensure purity, while QSAR models predict its behavior in novel reactions, aligning with AI-driven drug design trends.

Environmental and regulatory aspects further shape its market dynamics. Unlike some hazardous reagents, (3-Ethyl-5-methylphenyl)boronic acid is classified as low-risk under REACH guidelines, appealing to labs prioritizing safety compliance. Its degradation products are non-persistent, resonating with green chemistry initiatives—a frequent search term among academic researchers and industrial chemists.

Future prospects for CAS No. 2426630-87-5 include expanding applications in OLED materials and conductive polymers, where its electron-deficient aryl groups enhance charge transport. As cross-coupling reactions evolve with photocatalysis and electrochemistry, this compound’s adaptability positions it as a staple in cutting-edge research. For suppliers, highlighting custom synthesis options and scalability can capture niche markets, particularly in contract research organizations (CROs).

In summary, (3-Ethyl-5-methylphenyl)boronic acid exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted roles—from drug development to advanced materials—reflect broader scientific priorities, making it a compound of enduring relevance. For those exploring boron chemistry or catalytic transformations, this reagent offers both performance and versatility, backed by rigorous quality standards.